Cas no 486422-08-6 (3-Boronobenzenesulfonamide, pinacol ester)

• Product Name: 3-Boronobenzenesulfonamide, pinacol ester
• CAS No: 486422-08-6
• MF: C₁₂H₁₈BNO₄S
• MW: 283.15162229538
• MDL: MFCD07781217
• CID: 836029
• PubChem ID: 16414230
• Update Time: 2025-06-11

3-Boronobenzenesulfonamide, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonamide
• 3-Boronobenzenesulfonamide, pinacol ester
• Benzenesulfonamide, 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• Benzenesulfonamide-3-boronic acid pinacol ester
• 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-benzenesulfonamide
• 3-boronobenzensulfonamide pinacol ester
• BENZENESULFONAMIDE,3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)
• 3-Sulfamoylphenylboronic Acid Pinacol Ester
• benzenesulfon-amide-3-boronic acid pinacol ester
• DTXSID50585973
• OHKKUZJVWWPUNY-UHFFFAOYSA-N
• SY021257
• benzenesulfonamide-3-boronic acid pinacol ester, AldrichCPR
• (3-SULFAMOYLPHENYL)BORONIC ACID PINACOL ESTER
• 486422-08-6
• SCHEMBL182781
• MFCD07781217
• AKOS022183908
• AB42590
• EN300-206714
• 3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzenesulfonamide
• 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1-sulfonamide
• DS-17402
• DB-070942
• Z2027931957
• OSM-S-151
• 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1-sulfonamide
• CS-0036799

• MDL： MFCD07781217
• Inchi： 1S/C12H18BNO4S/c1-11(2)12(3,4)18-13(17-11)9-6-5-7-10(8-9)19(14,15)16/h5-8H,1-4H3,(H2,14,15,16)
• InChI Key： OHKKUZJVWWPUNY-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC(B2OC(C)(C)C(C)(C)O2)=C1)(N)(=O)=O

Computed Properties

• Exact Mass: 283.10500
• Monoisotopic Mass: 283.1049594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87Ų

Experimental Properties

• PSA: 87.00000
• LogP: 2.41430

3-Boronobenzenesulfonamide, pinacol ester Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Additional information on 3-Boronobenzenesulfonamide, pinacol ester

Professional Introduction to 3-Boronobenzenesulfonamide, Pinacol Ester (CAS No. 486422-08-6)

3-Boronobenzenesulfonamide, pinacol ester, identified by the Chemical Abstracts Service Number (CAS No.) 486422-08-6, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of boron-containing sulfonamides, which are widely recognized for their versatile applications in medicinal chemistry, material science, and catalysis. The presence of both a boronic acid moiety and a sulfonamide group makes this molecule a particularly intriguing candidate for further exploration and development.

The structure of 3-boronobenzenesulfonamide, pinacol ester consists of a benzene ring substituted at the 3-position with a boronic acid group and a sulfonamide functional group. The pinacol esterification of the boronic acid moiety enhances its stability and solubility, making it more amenable to various chemical transformations and applications. This structural feature is particularly valuable in synthetic chemistry, where stability under reaction conditions is often a critical factor.

In recent years, there has been a growing interest in boron-containing compounds due to their unique electronic properties and biological activities. Boronic acids and their derivatives have been extensively studied for their potential as intermediates in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The sulfonamide group, on the other hand, is well-known for its role as a pharmacophore in many bioactive molecules. The combination of these two functionalities in 3-boronobenzenesulfonamide, pinacol ester suggests that it may exhibit a range of interesting chemical and biological properties.

One of the most notable applications of compounds like 3-boronobenzenesulfonamide, pinacol ester is in the field of drug discovery and development. Boron-containing drugs have shown promise in treating various diseases, including cancer and infectious disorders. For instance, boric acid derivatives have been used as therapeutic agents due to their ability to interact with biological targets in unique ways. The sulfonamide moiety further enhances the potential bioactivity of such compounds by improving their binding affinity to biological receptors.

Recent research has highlighted the use of boronic acid esters as key intermediates in Suzuki-Miyaura cross-coupling reactions, which are widely employed in the synthesis of complex organic molecules. The pinacol ester form of 3-boronobenzenesulfonamide is particularly useful in these reactions due to its stability and compatibility with palladium catalysts. This has made it a valuable tool for chemists working on the synthesis of novel heterocyclic compounds and other complex organic architectures.

The pharmaceutical industry has also shown interest in boron-containing sulfonamides for their potential as anti-inflammatory and anti-microbial agents. Studies have demonstrated that certain derivatives of this class can inhibit the growth of pathogenic bacteria and fungi by targeting essential metabolic pathways. The presence of both the boronic acid and sulfonamide groups in 3-boronobenzenesulfonamide, pinacol ester may contribute to its ability to interact with biological systems in multiple ways, potentially leading to enhanced therapeutic efficacy.

In addition to its pharmaceutical applications, 3-boronobenzenesulfonamide, pinacol ester has potential uses in materials science. Boron-containing compounds are known for their role in enhancing the properties of advanced materials such as ceramics and semiconductors. The unique electronic structure of this compound may make it suitable for applications in optoelectronic devices and nanotechnology.

The synthesis of 3-boronobenzenesulfonamide, pinacol ester involves several key steps that highlight its complexity and synthetic utility. The introduction of the boronic acid group onto the benzene ring typically requires careful control of reaction conditions to ensure high yield and purity. The subsequent esterification step further refines the compound's properties, making it more suitable for subsequent chemical transformations.

Ongoing research continues to explore new synthetic routes and applications for this compound. Advances in computational chemistry have enabled researchers to predict the reactivity and potential uses of 3-boronobenzenesulfonamide, pinacol ester with greater accuracy than ever before. These computational methods are being used to design novel derivatives with enhanced biological activity or improved material properties.

The future prospects for 3-boronobenzenesulfonamide, pinacol ester are promising, with potential applications spanning multiple industries. As our understanding of its chemical behavior grows, so too does its potential as a building block for new drugs, materials, and technologies. The combination of its unique structural features makes it a compelling subject for further investigation.